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Compound of Interest

2-(2,6-
Compound Name:
Dibromophenoxy)acetamide

Cat. No.: B8641167

Executive Summary & Chemical Profile

2-(2,6-Dibromophenoxy)acetamide is a halogenated organic solid often used as a synthesis
intermediate.[1] Unlike standard organic waste, the presence of bromine atoms on the phenoxy
ring dictates specific disposal routes to prevent the formation of corrosive hydrobromic acid
(HBr) or toxic brominated byproducts during thermal destruction.[1]

Immediate Action Required: Do NOT dispose of down the drain or in general trash.[1]
Segregate strictly into Halogenated Organic Waste streams.

Chemical Characteristics Table
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Property Specification Operational Implication
33098-80-5 (Generic structure o
CAS Number Use for waste manifesting.[1]
reference)
) ] ] Requires solid waste
Physical State Solid (Crystalline) ) )
containers (wide-mouth).[1]
Irritant (Skin/Eye), Harmful if PPE (Nitrile gloves, safety
Hazard Class
Swallowed glasses) mandatory.[1]

) ) MUST be incinerated in
» Contains Bromine (Br) & .
Elemental Composition scrubbed facilities (prevents

Nitrogen (N
gen (N) HBr/NOX release).[1]

Reactivit Incompatible with Strong Do not co-mingle with nitric
eactivi
Y Oxidizers acid or peroxides.[1]

Waste Segregation & Classification Strategy

Proper disposal begins at the bench.[1] Because this compound contains bromine, it falls under
the Halogenated Organic waste profile.[1]

The "Why" Behind the Protocol (Expert Insight)

Standard incineration of organic waste occurs at temperatures sufficient to break Carbon-
Carbon bonds.[1] However, halogenated compounds (containing Cl, Br, F) generate acid gases
(e.g., HBr, HCI) upon combustion.[1]

 Incorrect Disposal: Putting this in "Non-Halogenated" streams may damage incinerators
lacking acid scrubbers or violate EPA air emission standards.[1]

» Correct Disposal: "Halogenated" streams are routed to high-temperature incinerators
equipped with caustic scrubbers to neutralize acid gas emissions.[1]

Waste Stream Decision Logic

The following diagram illustrates the decision matrix for segregating this specific compound.
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Waste Generation:
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Figure 1: Decision logic for segregating 2-(2,6-Dibromophenoxy)acetamide based on
physical state and halogen content.[1]

Step-by-Step Disposal Procedure
A. Solid Waste (Pure Compound)

» Containment: Collect the solid material in a chemically compatible, wide-mouth container
(HDPE or Glass).
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o Note: If the original manufacturer vial is empty or expired, the entire vial can be placed into
the solid waste container.[1]

o Labeling: Affix a hazardous waste label.
o Required Fields: "Hazardous Waste," "Toxic," "Irritant.”[1]

o Chemical Name: Write out the full name: "2-(2,6-Dibromophenoxy)acetamide.” Do not
use abbreviations.

o Constituents: Explicitly list "Halogenated Organic Solid."

o Storage: Close the lid tightly. Store in a Satellite Accumulation Area (SAA) away from
oxidizers.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

e Solvent Compatibility: Ensure the carrier solvent is compatible with the halogenated waste
stream (e.g., Dichloromethane, Chloroform).[1]

o Critical: If dissolved in Acetone or Methanol (flammable), the presence of the brominated
solute reclassifies the entire mixture as Halogenated Waste.[1]

» Bulking: Pour into the "Halogenated Organic Solvents" carboy.

e Logging: Record the volume and approximate concentration of the acetamide on the waste
log sheet attached to the carboy.

Emergency Response: Spills & Exposure

In the event of a benchtop spill, immediate containment prevents laboratory contamination.[1]

Spill Response Workflow
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Figure 2: Workflow for safely managing a spill of 2-(2,6-Dibromophenoxy)acetamide.

Specific Clean-up Notes:

e Dust Control: Do not dry sweep vigorously.[1] If the powder is fine, dampen a paper towel
with water to pick up the solid without aerosolizing it.[1]

o Decontamination: After bulk removal, wipe the surface with a soap/water solution.[1] The
compound is an irritant; ensure no residue remains on benchtops.[1]

Regulatory & Compliance Context

o RCRA Status (USA): While not explicitly listed as a "P" or "U" listed waste by name, this
compound is regulated under the "Characteristic" guidelines if it exhibits toxicity, or more
commonly, under the "Halogenated Organic Compounds” (HOC) land disposal restrictions
(40 CFR 268).[1]

o EPA Waste Code: If not part of a specific mixture, assign the generator-specific code for
"Halogenated Organic Solids" or "Toxic Solids, Organic, N.O.S."[1] (Not Otherwise
Specified).

e Transport (DOT): Not typically regulated as a specific DOT hazard class for small quantities,
but "Toxic Solid, Organic, N.O.S." is the default shipping description for bulk transport.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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